Cas no 1289045-73-3 (3-Amino-4-chloropyridine-2-carbaldehyde)

3-Amino-4-chloropyridine-2-carbaldehyde is a versatile heterocyclic compound featuring both amino and aldehyde functional groups on a chlorinated pyridine scaffold. Its reactive aldehyde group enables facile derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-donating amino group and electron-withdrawing chlorine substituent enhances its utility in nucleophilic substitution and condensation reactions. This compound is particularly useful in the preparation of fused pyridine derivatives, ligands, and bioactive molecules. Its well-defined structure and high purity ensure consistent performance in research and industrial applications, supporting advancements in medicinal chemistry and material science.

3-Amino-4-chloropyridine-2-carbaldehyde structure

1289045-73-3 structure

Product Name:3-Amino-4-chloropyridine-2-carbaldehyde

CAS No:1289045-73-3

MF:C₆H₅ClN₂O

MW:156.56970000267

CID:4898910

Update Time:2025-05-28

3-Amino-4-chloropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-chloropicolinaldehyde
- AB83753
- 3-AMINO-4-CHLOROPYRIDINE-2-CARBALDEHYDE
- 3-Amino-4-chloropyridine-2-carbaldehyde
- Inchi： 1S/C6H5ClN2O/c7-4-1-2-9-5(3-10)6(4)8/h1-3H,8H2
- InChI Key： RIRZWTOLIZKNQA-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=O)C=1N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
XLogP3: 1.1
Topological Polar Surface Area: 56

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029016096-250mg	3-Amino-4-chloropicolinaldehyde	1289045-73-3	95%	250mg	980.00 USD	2021-06-07
Alichem	A029016096-1g	3-Amino-4-chloropicolinaldehyde	1289045-73-3	95%	1g	2,837.10 USD	2021-06-07